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Compound of Interest

Compound Name: 5-Deoxyarabinose

CAS No.: 16777-96-1

Cat. No.: B14822149

Get Quote

Executive Summary
This guide details the preparation, handling, and synthetic application of 5-deoxy-L-arabinose

(CAS: 13039-56-0). Unlike common hexoses that favor stable pyranose (six-membered) rings,

5-deoxy-L-arabinose lacks the C5 hydroxyl group required for pyranose formation.

Consequently, it exists exclusively in an equilibrium between its furanose (five-membered)

hemiacetal and its acyclic aldehyde forms.

For the organic chemist, this "forced furanose/aldehyde" character is a strategic advantage. It

renders the C1-aldehyde significantly more accessible for nucleophilic additions (e.g., Wittig,

Grignard, Reductive Amination) compared to glucose or galactose. This note provides a

validated "Green Route" for its synthesis from L-arabinose and a protocol for its use in

stereoselective chain extension.

Strategic Preparation: The "Acetonide" Route
While 5-deoxy-L-arabinose can be synthesized via toxic mercaptal/mercury routes (Green &

Rembold, 1966), modern pharmaceutical standards demand cleaner protocols. We recommend
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the Acetonide-Tosylate Reduction strategy, which utilizes cheap L-arabinose and avoids heavy

metals.
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Figure 1: Step-wise synthesis of 5-deoxy-L-arabinose protecting the C1-C2 diol to direct

chemistry to C5.

Detailed Protocol
Reagents: L-Arabinose, Acetone (anhydrous), Sulfuric acid, p-Toluenesulfonyl chloride (TsCl),

Lithium Aluminum Hydride (LiAlH4), Acetic Acid.

Step 1: Selective Protection (1,2-O-Isopropylidene-L-arabinose)
Suspend L-arabinose (50 g) in anhydrous acetone (1 L).

Add concentrated H₂SO₄ (2 mL) and anhydrous CuSO₄ (40 g) as a desiccant.

Stir vigorously at room temperature for 24 hours. The solution will clarify as the acetonide

forms.

Neutralize with Ca(OH)₂ powder, filter off solids, and concentrate the filtrate 1,2-O-

isopropylidene-L-arabinose (Yield: ~85%).

QC Check: ¹H NMR should show two methyl singlets (~1.3 and 1.5 ppm).

Step 2: C5-Sulfonylation
Dissolve the acetonide (30 g) in dry pyridine (150 mL) at 0°C.

Add TsCl (1.1 eq) portion-wise.
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Stir at 0°C for 4 hours, then overnight at room temperature.

Pour into ice water, extract with CH₂Cl₂, and wash with dilute HCl to remove pyridine.

Crystallize the 5-O-tosyl derivative from ethanol.

Step 3: Reduction (The Deoxygenation)
Safety: LiAlH4 is pyrophoric. Use a dry, inert atmosphere (N₂/Ar).

Suspend LiAlH4 (3 eq) in dry THF.

Add the tosyl-intermediate (dissolved in THF) dropwise at reflux.

Reflux for 4 hours. The hydride displaces the tosylate to form the C5-methyl group.

Quench carefully (Fieser method: water, 15% NaOH, water), filter, and concentrate to obtain

5-deoxy-1,2-O-isopropylidene-L-arabinose.

Step 4: Hydrolysis[1]
Dissolve the reduced intermediate in 70% aqueous acetic acid.

Heat to 60°C for 2 hours.

Concentrate under reduced pressure. Co-evaporate with toluene to remove acetic acid.

Purification: Silica gel chromatography (EtOAc/Hexane) or crystallization from ethanol/ether.

Handling & Stability: The Furanose-Aldehyde
Equilibrium
Unlike glucose, which is 99% pyranose in solution, 5-deoxy-L-arabinose cannot form a 6-

membered ring. It exists in a dynamic equilibrium that is critical for synthetic planning.
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Form Structure Prevalence in D₂O
Synthetic
Implication

Furanose (α/β)
5-membered

hemiacetal
~85-90%

Stable storage form.

Reacts as a masked

aldehyde.

Acyclic Aldehyde Open chain ~10-15%

High Reactivity.

Readily available for

Wittig/Grignard

reagents without

forcing conditions.

Pyranose 6-membered ring 0%

Impossible (C5 is -

CH₃). Eliminates 6-

ring byproducts.

Storage Protocol:

Store at -20°C under Argon.

The compound is hygroscopic.

Note: In NMR (D₂O), look for the C5-methyl doublet at ~1.2 ppm. The anomeric proton (H1)

will appear as multiple signals due to α/β furanose interconversion.

Application Protocol: Stereoselective Wittig
Olefination
This protocol demonstrates the utility of 5-deoxy-L-arabinose as a chiral aldehyde equivalent

for chain extension, useful in synthesizing higher sugars or polyketide fragments.

Reaction Logic
The high concentration of the acyclic aldehyde form (compared to standard sugars) allows for

mild Wittig conditions, preserving the sensitive C2-C4 stereocenters.
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Figure 2: Chain extension utilizing the accessible aldehyde of the 5-deoxy scaffold.

Step-by-Step Methodology
Target: Synthesis of Ethyl (E)-7-deoxy-L-arabino-hept-2-enoate.

Preparation:

Dissolve 5-deoxy-L-arabinose (1.0 mmol, 134 mg) in anhydrous CH₂Cl₂ (10 mL).

Add (Carbethoxymethylene)triphenylphosphorane (1.2 mmol, 418 mg).

Reaction:

Stir at room temperature for 12 hours.

Monitoring: TLC (EtOAc/Hexane 1:1) will show the disappearance of the polar sugar spot

and the appearance of a UV-active (conjugated) product.

Workup:

Concentrate the solvent in vacuo.
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The residue contains the product and triphenylphosphine oxide (TPPO).

Purification:

Flash chromatography on silica gel. Elute with Hexane:EtOAc (3:1).

The product elutes before the TPPO.

Characterization:

Yield: Typically 80-90%.

Stereochemistry: The stabilized ylide predominantly yields the (E)-alkene.

¹H NMR: Look for the characteristic alkene doublets (~6.0 and 6.9 ppm) and the retained

C7 methyl doublet.

Why this works (Mechanism)
Because 5-deoxy-L-arabinose cannot lock into a stable pyranose chair, the energy barrier to

ring-open is low. The Wittig reagent traps the trace aldehyde form, shifting the equilibrium

entirely to the open-chain product (Le Chatelier’s principle).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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